Cas no 453590-48-2 (1H-Pyrrole,2-(3,4-dihydro-2H-pyrrol-5-yl)-1-methyl-(9CI))

• Product Name: 1H-Pyrrole,2-(3,4-dihydro-2H-pyrrol-5-yl)-1-methyl-(9CI)
• CAS No: 453590-48-2
• MF: C₉H₁₂N₂
• MW: 148.209g/mol
• CID: 327867
• PubChem ID: 261896
• Update Time: 2024-02-29

1H-Pyrrole,2-(3,4-dihydro-2H-pyrrol-5-yl)-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-(3,4-dihydro-2H-pyrrol-5-yl)-1-methyl-
• 1H-Pyrrole,2-(3,4-dihydro-2H-pyrrol-5-yl)-1-methyl-(9CI)

• Inchi： 1S/C9H12N2/c1-11-7-3-5-9(11)8-4-2-6-10-8/h3,5,7H,2,4,6H2,1H3
• InChI Key： OWXGIVSANKTBEP-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C1=NCCC1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles